Cas no 29909-01-1 (DL-Leucine-d10)

• Product Name: DL-Leucine-d10
• CAS No: 29909-01-1
• MF: C₆H₁₃NO₂
• MW: 141.234538793564
• MDL: MFCD01073907
• CID: 253920
• Update Time: 2025-10-05

DL-Leucine-d10 Chemical and Physical Properties

Names and Identifiers

• Leucine-2,3,3,4,5,5,5,5',5',5'-d10
• 2-amino-2,3,3,4,5,5,5-heptadeuterio-4-trideuteriomethyl-pentanoic acid
• 492426_ALDRICH
• DL-Leucine-2,3,3,4,5,5,5,5 inverted exclamation marka,5 inverted exclamation marka,5 inverted exclamation marka-d10
• DL-Leucine-2,3,3,4,5,5,5,5',5',5'-d10
• DL-Leucine-d10
• Leucin-d(10)

• MDL： MFCD01073907
• Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/i1D3,2D3,3D2,4D,5D
• InChI Key： ROHFNLRQFUQHCH-SHJFKSRGSA-N
• SMILES： OC(C([2H])(C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])N)=O

Computed Properties

• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 293-296 °C (subl.)(lit.)
• Solubility: Not available

DL-Leucine-d10 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives